2-[4-[4-(4-Phenylpiperazin-1-yl)but-2-ynoxy]piperidin-1-yl]pyridine-3-carbonitrile

• IUPAC Name: 2-[4-[4-(4-phenylpiperazin-1-yl)but-2-ynoxy]piperidin-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C25H29N5O/c26-21-22-7-6-12-27-25(22)30-14-10-24(11-15-30)31-20-5-4-13-28-16-18-29(19-17-28)23-8-2-1-3-9-23/h1-3,6-9,12,24H,10-11,13-20H2
• InChI Key: YWOZNKKPMIMCKJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OCC#CCN2CCN(CC2)C3=CC=CC=C3)C4=C(C=CC=N4)C#N
• Molecular Formula: C25H29N5O
• Molecular Weight: 415.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a phenylpiperazine, a piperidine, and a pyridine. These types of compounds are often used in medicinal chemistry for their potential biological activities.

Synthesis Analysis

The synthesis of similar compounds typically involves several steps, including the formation of the piperazine and piperidine rings, the introduction of the phenyl group, and the formation of the pyridine ring. The exact synthesis would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as NMR and IR spectroscopy. These techniques can provide information about the types of bonds and functional groups present in the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific functional groups present. For example, the piperazine and piperidine rings might undergo reactions involving the nitrogen atoms, while the phenyl and pyridine groups might undergo reactions involving the carbon atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point and IR ranges, would likely be determined through experimental analysis.

Mechanism of Action

The mechanism of action of this compound would likely depend on its intended use. For example, if it’s being studied as a potential drug, its mechanism of action might involve binding to a specific protein or enzyme in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, similar compounds can be toxic if ingested or come into contact with the skin.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For example, if it shows promise as a potential drug, future research might focus on optimizing its synthesis, studying its mechanism of action, and testing its efficacy and safety in preclinical and clinical trials.